Cas no 252061-78-2 (6-hydroxy-1,2-dihydroisoquinolin-1-one)

• Product Name: 6-hydroxy-1,2-dihydroisoquinolin-1-one
• CAS No: 252061-78-2
• MF: C₉H₇NO₂
• MW: 161.157382249832
• MDL: MFCD12405871
• CID: 1031773
• Update Time: 2025-10-30

6-hydroxy-1,2-dihydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxyisoquinolin-1(2H)-one
• 6-hydroxy-2H-isoquinolin-1-one
• AK120908
• isoquinoline-1,6-diol
• 6-hydroxy-2H-isoquinolinone
• 6-oxidanyl-2H-isoquinolin-1-one
• GCJZYOIXXVVQKC-UHFFFAOYSA-N
• FCH1155041
• AX8246371
• A817707
• 6-hydroxy-1,2-dihydroisoquinolin-1-one

• MDL： MFCD12405871
• Inchi： 1S/C9H7NO2/c11-7-1-2-8-6(5-7)3-4-10-9(8)12/h1-5,11H,(H,10,12)
• InChI Key： GCJZYOIXXVVQKC-UHFFFAOYSA-N
• SMILES： OC1C=CC2C(NC=CC=2C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 225
• Topological Polar Surface Area: 49.3

Experimental Properties

• Boiling Point: 506.1°C at 760 mmHg

6-hydroxy-1,2-dihydroisoquinolin-1-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 6-hydroxy-1,2-dihydroisoquinolin-1-one

Comprehensive Analysis of 6-hydroxy-1,2-dihydroisoquinolin-1-one (CAS No. 252061-78-2): Properties, Applications, and Research Insights

6-hydroxy-1,2-dihydroisoquinolin-1-one (CAS No. 252061-78-2) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This dihydroisoquinolinone derivative is characterized by a hydroxyl group at the 6-position, which enhances its reactivity and biological activity. Researchers are increasingly exploring its role as a key intermediate in synthesizing complex molecules for drug discovery.

The compound's molecular formula, C9H7NO2, and its isoquinoline scaffold make it a versatile building block in medicinal chemistry. Recent studies highlight its potential in targeting enzyme inhibition and receptor modulation, aligning with current trends in precision medicine. For instance, its structural similarity to natural alkaloids has spurred investigations into its neuroprotective and anti-inflammatory properties, addressing growing public interest in neurodegenerative disease treatments.

In the context of green chemistry, 6-hydroxy-1,2-dihydroisoquinolin-1-one has been evaluated for sustainable synthesis routes. A 2023 study demonstrated its production via catalytic hydrogenation, reducing hazardous byproducts—a response to the pharmaceutical industry's push for eco-friendly processes. This aligns with frequent search queries like "sustainable synthesis of heterocycles" and "green alternatives in drug development," reflecting broader environmental concerns.

Analytical techniques such as HPLC and LC-MS are critical for characterizing 252061-78-2, ensuring purity for research applications. The compound's UV absorption at 280 nm facilitates detection, a feature leveraged in high-throughput screening—a hot topic in AI-driven drug discovery. This connects to trending searches about "automated compound characterization" and "machine learning in chemical analysis."

From a commercial perspective, demand for 6-hydroxy-1,2-dihydroisoquinolin-1-one has risen due to its utility in peptide mimetics and small-molecule libraries. Suppliers emphasize its stability under inert conditions, addressing FAQs about "storage of sensitive intermediates." Patent filings (e.g., WO2022155521) describe its incorporation into kinase inhibitors, tapping into oncology research trends.

Ongoing research explores structure-activity relationships (SAR) of this scaffold, particularly how the 6-OH group influences hydrogen bonding with biological targets. Computational studies using molecular docking (a frequently searched technique) predict interactions with proteins like COX-2, relevant to pain management—a perennial public health focus.

In summary, CAS 252061-78-2 represents a multifaceted research tool bridging traditional medicinal chemistry and cutting-edge drug design. Its evolving applications reflect interdisciplinary convergence—from answering search trends about "heterocyclic drug candidates" to addressing global health challenges through rational molecular design.